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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592789 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of Jangomolide, a steroid lactone, based on currently available data.

Jangomolide is not classified as a hazardous substance or mixture according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] However,

adherence to standard laboratory safety protocols and local regulations for chemical waste

disposal is mandatory.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Jangomolide is provided in the

table below for easy reference.
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Property Value Source

Chemical Formula C₂₆H₂₈O₈ PubChem[2]

Molecular Weight 468.5 g/mol AbMole[1], PubChem[2]

Appearance Not specified (Assume solid) N/A

CAS Number 93767-25-0 AbMole[1]

Hazard Class
Not a hazardous substance or

mixture
AbMole[1]

Disposal Procedures
The primary principle for the disposal of Jangomolide is to act in accordance with all

applicable country, federal, state, and local regulations.[1] The following steps provide a

general guideline for its disposal.

Experimental Protocol for Disposal:

Risk Assessment: Before handling, perform a risk assessment. Although not classified as

hazardous, it is prudent to handle Jangomolide with standard laboratory personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.

Waste Segregation:

Solid Waste: Collect waste Jangomolide solid in a clearly labeled, sealed container

designated for non-hazardous chemical waste.

Solutions: For solutions containing Jangomolide, absorb the liquid with an inert material

(e.g., vermiculite, dry sand). Place the absorbed material into a sealed container for

disposal.

Contaminated Materials: Any materials, such as weighing paper, pipette tips, or gloves,

that have come into contact with Jangomolide should be placed in the designated

chemical waste container.
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Container Labeling: Label the waste container clearly with "Waste Jangomolide" and

include the approximate quantity.

Storage: Store the waste container in a designated, secure area away from incompatible

materials, pending collection by a licensed waste disposal contractor.

Contaminated Packaging: Empty containers that held Jangomolide should be disposed of in

accordance with local regulations for chemical packaging.[1] This may involve rinsing the

container with a suitable solvent (the rinsate should be collected as chemical waste) before

recycling or disposal.

Spill Management
In the event of a spill, the following procedures should be followed:

Ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, absorb with an inert material.

Clean the area: Once the bulk of the spill is collected, decontaminate the area with a suitable

solvent or detergent and water.

Dispose of cleanup materials: All materials used for cleanup should be disposed of as

chemical waste.

First Aid Measures
In case of accidental exposure, follow these first-aid guidelines[1]:

Inhalation: Move the person to fresh air.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

The logical workflow for the proper disposal of Jangomolide is illustrated in the diagram below.
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Caption: Logical workflow for the proper disposal of Jangomolide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15592789?utm_src=pdf-body
https://www.benchchem.com/product/b15592789?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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